Cas no 214630-10-1 (BOC-D-Glu-OFM)

BOC-D-Glu-OFM is a protected derivative of D-glutamic acid, featuring a tert-butoxycarbonyl (BOC) group at the N-terminus and a 9-fluorenylmethyl (OFM) ester at the C-terminus. This compound is widely used in peptide synthesis, particularly in solid-phase and solution-phase methodologies, due to its orthogonal protecting groups that enable selective deprotection under mild conditions. The BOC group offers stability under basic conditions, while the OFM ester can be cleaved without affecting the BOC protection. Its high purity and reliable reactivity make it a preferred choice for constructing complex peptides with precise stereochemistry, ensuring efficient coupling and minimal side reactions.

BOC-D-Glu-OFM structure

Product Name:BOC-D-Glu-OFM

CAS No:214630-10-1

MF:C₂₄H₂₇NO₆

MW:425.4742872715

MDL:MFCD00798626

CID:242938

PubChem ID:2756799

Update Time:2025-06-06

BOC-D-Glu-OFM Chemical and Physical Properties

Names and Identifiers

- D-Glutamic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 1-(9H-fluoren-9-ylmethyl) ester
- BOC-D-GLU-OFM
- Boc-D-Glutamic acid 1-fluorenylmethylester
- Boc-D-glutamic acid α-9-fluorenylmethyl ester
- Boc-D-Glu(OFm)
- BOC-D-GLUTAMIC ACID-OFM
- FD21408
- (R)-5-((9H-fluoren-9-yl)methoxy)-4-(tert-butoxycarbonylamino)-5-oxopentanoic acid
- Boc-D-Glutamic acid 1-fluorenyl methyl ester
- AS-49057
- (4R)-5-(9H-fluoren-9-ylmethoxy)-4-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxopentanoic acid
- 214630-10-1
- (4R)-4-{[(tert-butoxy)carbonyl]amino}-5-[(9H-fluoren-9-yl)methoxy]-5-oxopentanoic acid
- MFCD00798626
- (R)-5-((9H-Fluoren-9-yl)methoxy)-4-((tert-butoxycarbonyl)amino)-5-oxopentanoic acid
- AKOS026670491
- BOC-D-Glu-OFM
- MDL： MFCD00798626
- Inchi： 1S/C24H27NO6/c1-24(2,3)31-23(29)25-20(12-13-21(26)27)22(28)30-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-20H,12-14H2,1-3H3,(H,25,29)(H,26,27)/t20-/m1/s1
- InChI Key： KSYVYHUPZNONJS-HXUWFJFHSA-N
- SMILES： O(C([C@@H](CCC(=O)O)NC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

Exact Mass: 425.18400
Monoisotopic Mass: 425.184
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 31
Rotatable Bond Count: 11
Complexity: 635
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 102Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 638.1±55.0 °C at 760 mmHg
Flash Point: 339.7±31.5 °C
PSA: 101.93000
LogP: 4.49110
Vapor Pressure: 0.0±2.0 mmHg at 25°C

BOC-D-Glu-OFM Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

BOC-D-Glu-OFM Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM312514-5g	(R)-5-((9H-Fluoren-9-yl)methoxy)-4-((tert-butoxycarbonyl)amino)-5-oxopentanoic acid	214630-10-1	95%	5g	$338	2021-06-09
Fluorochem	021374-1g	Boc-D-Glutamic acid 1-fluorenylmethylester	214630-10-1	97%	1g	￡59.00	2022-03-01
Fluorochem	021374-5g	Boc-D-Glutamic acid 1-fluorenylmethylester	214630-10-1	97%	5g	￡185.00	2022-03-01
Chemenu	CM312514-5g	(R)-5-((9H-Fluoren-9-yl)methoxy)-4-((tert-butoxycarbonyl)amino)-5-oxopentanoic acid	214630-10-1	95%	5g	$***	2023-03-30
abcr	AB446749-1 g	Boc-D-Glu-OFm; .	214630-10-1		1g	€145.00	2023-04-22
abcr	AB446749-5 g	Boc-D-Glu-OFm; .	214630-10-1		5g	€447.90	2023-04-22
TRC	B658985-50mg	BOC-D-Glu-OFM	214630-10-1		50mg	$ 50.00	2022-06-07
TRC	B658985-100mg	BOC-D-Glu-OFM	214630-10-1		100mg	$ 65.00	2022-06-07
TRC	B658985-500mg	BOC-D-Glu-OFM	214630-10-1		500mg	$ 115.00	2022-06-07
SHENG KE LU SI SHENG WU JI SHU	sc-293737-1 g	Boc-D-glutamic acid alpha-9-fluorenylmethyl ester,	214630-10-1		1g	￥1,076.00	2023-07-11